Cas no 1220172-58-6 (3-(2-fluoroethoxy)pyrrolidine)

• Product Name: 3-(2-fluoroethoxy)pyrrolidine
• CAS No: 1220172-58-6
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 6101133
• PubChem ID: 53409223
• Update Time: 2024-01-16

3-(2-fluoroethoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethoxy)pyrrolidine
• 3-(2-Fluoro-ethoxy)-pyrrolidine
• Pyrrolidine, 3-(2-fluoroethoxy)-
• AKOS017406875
• 1220172-58-6
• EN300-1600939

• Inchi： 1S/C6H12FNO/c7-2-4-9-6-1-3-8-5-6/h6,8H,1-5H2
• InChI Key： JMKXTRKMPOAPAF-UHFFFAOYSA-N
• SMILES： N1CCC(OCCF)C1

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 177.7±30.0 °C(Predicted)
• pka: 9.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines